Cas no 1511684-79-9 (2-Bromo-5-methyloxazole-4-carboxylic acid)
1511684-79-9 structure
Product Name:2-Bromo-5-methyloxazole-4-carboxylic acid
CAS No:1511684-79-9
MF:C5H4BrNO3
MW:205.994160652161
CID:4769981
PubChem ID:58881989
Update Time:2026-02-26
2-Bromo-5-methyloxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-methyloxazole-4-carboxylic acid
- MFCD16989170
- 1511684-79-9
- 2-Bromo-5-methyloxazole-4-carboxylicacid
- F13395
- SCHEMBL13341691
- 2-bromo-5-methyl-1,3-oxazole-4-carboxylic acid
- BS-50749
-
- MDL: MFCD16989170
- Inchi: 1S/C5H4BrNO3/c1-2-3(4(8)9)7-5(6)10-2/h1H3,(H,8,9)
- InChI Key: WTOVWHRBODPTLE-UHFFFAOYSA-N
- SMILES: BrC1=NC(C(=O)O)=C(C)O1
Computed Properties
- Exact Mass: 204.93746g/mol
- Monoisotopic Mass: 204.93746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 63.3
2-Bromo-5-methyloxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM506095-50mg |
2-Bromo-5-methyloxazole-4-carboxylicacid |
1511684-79-9 | 97% | 50mg |
$*** | 2023-03-30 | |
| Chemenu | CM506095-100mg |
2-Bromo-5-methyloxazole-4-carboxylicacid |
1511684-79-9 | 97% | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM506095-250mg |
2-Bromo-5-methyloxazole-4-carboxylicacid |
1511684-79-9 | 97% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM506095-1g |
2-Bromo-5-methyloxazole-4-carboxylicacid |
1511684-79-9 | 97% | 1g |
$*** | 2023-03-30 | |
| eNovation Chemicals LLC | Y1223818-1g |
2-Bromo-5-methyloxazole-4-carboxylic acid |
1511684-79-9 | 95% | 1g |
$500 | 2024-06-03 | |
| Ambeed | A806379-100mg |
2-Bromo-5-methyloxazole-4-carboxylic acid |
1511684-79-9 | 97% | 100mg |
$105.0 | 2024-08-03 | |
| Ambeed | A806379-250mg |
2-Bromo-5-methyloxazole-4-carboxylic acid |
1511684-79-9 | 97% | 250mg |
$154.0 | 2024-08-03 | |
| Ambeed | A806379-1g |
2-Bromo-5-methyloxazole-4-carboxylic acid |
1511684-79-9 | 97% | 1g |
$389.0 | 2024-08-03 | |
| Aaron | AR01XCO9-100mg |
2-Bromo-5-methyloxazole-4-carboxylic acid |
1511684-79-9 | 97% | 100mg |
$106.00 | 2025-02-12 | |
| Aaron | AR01XCO9-250mg |
2-Bromo-5-methyloxazole-4-carboxylic acid |
1511684-79-9 | 97% | 250mg |
$159.00 | 2025-02-12 |
2-Bromo-5-methyloxazole-4-carboxylic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
1511684-79-9 (2-Bromo-5-methyloxazole-4-carboxylic acid) Related Products
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